![molecular formula C10H21NO2 B2552666 Ethyl 3-[butyl(methyl)amino]propanoate CAS No. 57724-20-6](/img/structure/B2552666.png)
Ethyl 3-[butyl(methyl)amino]propanoate
Overview
Description
Ethyl 3-[butyl(methyl)amino]propanoate is a chemical compound that belongs to the class of organic esters. It is characterized by the presence of an ester functional group, an amino group, and an alkyl chain within its molecular structure. This compound is of interest in various chemical synthesis processes and has potential applications in the development of pharmaceuticals and agrochemicals.
Synthesis Analysis
The synthesis of related compounds often involves multistep reactions starting from commercially available or readily synthesized intermediates. For instance, the synthesis of (S)-ethyl 2-(tert-butoxycarbonylamino)-3-(2-iodo-4,5-methylenedioxyphenyl)propanoate was achieved through a gram-scale multistep process beginning with l-DOPA, which underwent protection and iodination steps . Similarly, ethyl 3-{2-[(3-methyl-1H-indol-2-yl)carbonyl]hydrazinylidene} butanoate was prepared via a reaction involving 3-methyl-1H-indole-2-carbohydrazide and ethyl 3-oxobutanoate under reflux conditions .
Molecular Structure Analysis
The molecular structure of compounds in this category is often confirmed using various spectroscopic techniques, including IR, NMR (1H, 13C, 2D COSY, HSQC), mass spectrometry, and X-ray crystallography. For example, the structure of ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was determined by X-ray diffraction, revealing its monoclinic crystal system and space group . These techniques are crucial for verifying the identity and purity of the synthesized compounds.
Chemical Reactions Analysis
The chemical behavior of this compound and related compounds can be complex, involving various reaction pathways. For instance, alkylation of ethyl 3-amino-2-butenoate resulted in both C- and N-alkylated products, with the product ratio determined by gas-liquid chromatography . Additionally, the reaction of ethyl 2-acetyl-3-(phenylamino)butanoate intermediates during N-arylpiperidone synthesis was traced, and their structural confinement was studied .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds, such as melting points, boiling points, solubility, and stability, are influenced by their molecular structure. The enthalpies of formation, bond dissociation energies, and reaction paths for the decomposition of model biofuels like ethyl propanoate were studied using computational methods, providing insights into their thermochemical behavior .
Relevant Case Studies
Case studies involving these compounds often focus on their potential applications. For example, preliminary bioassays indicated that ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate shows fungicidal and plant growth regulation activities . Such studies are important for understanding the practical uses of these compounds in various industries.
Scientific Research Applications
Crystal Structure and Molecular Interactions
Ethyl 3-[butyl(methyl)amino]propanoate's molecular interactions and crystal structure have been investigated to understand its potential applications better. For instance, in one study, the crystal structure of a related compound, dabigatran etexilate tetrahydrate, showcased the formation of layers parallel to the ab plane facilitated by hydrogen bonds involving water molecules, highlighting the compound's potential in crystallography and drug design (Hong-qiang Liu et al., 2012).
Synthesis and Derivatives
The synthesis of enantiomers and N-protected derivatives of similar compounds underscores the versatility of this compound in chemical synthesis, particularly in enantioselective processes and the production of pharmaceutical intermediates (M. Solymár et al., 2004). Another study detailed the synthesis of dabigatran etexilate, a direct thrombin inhibitor, from precursors including ethyl 3-(pyridin-2ylamino)propanoate, illustrating the compound's relevance in medicinal chemistry and drug synthesis (Cheng Huansheng, 2013).
Solubility and Solvent Effects
Research on the solubility of related compounds in various solvents provides insights into the physicochemical properties of this compound, crucial for its application in solvent selection for chemical reactions and processes (A. Zhu et al., 2019).
Antimicrobial and Fungicidal Properties
The compound's structural analogs have been synthesized and evaluated for antimicrobial activities, suggesting potential applications of this compound in developing new antimicrobial agents (K. Doraswamy & P. Ramana, 2013).
Biocatalysis
A study on asymmetric biocatalysis using ethyl 3-amino-3-phenylpropanoate, a structurally related compound, highlights the potential of this compound in biocatalytic processes, particularly in the production of enantiopure pharmaceutical intermediates (Yi Li et al., 2013).
Safety and Hazards
properties
IUPAC Name |
ethyl 3-[butyl(methyl)amino]propanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO2/c1-4-6-8-11(3)9-7-10(12)13-5-2/h4-9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIMCZHRLUZOJGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)CCC(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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